Cas no 946378-53-6 (5-(4-acetylpiperazin-1-yl)-2-{5-(4-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(4-acetylpiperazin-1-yl)-2-{5-(4-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile
• CAS No: 946378-53-6
• MF: C₂₂H₂₂N₄O₄
• MW: 406.434484958649
• CID: 5430390
• Update Time: 2025-05-22

5-(4-acetylpiperazin-1-yl)-2-{5-(4-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-acetylpiperazin-1-yl)-2-[5-[(4-methylphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• 5-(4-acetylpiperazin-1-yl)-2-{5-(4-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C22H22N4O4/c1-15-3-5-17(6-4-15)28-14-18-7-8-20(29-18)21-24-19(13-23)22(30-21)26-11-9-25(10-12-26)16(2)27/h3-8H,9-12,14H2,1-2H3
• InChI Key： PXTRBSGCKVHTOR-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(C)=O)CC2)=C(C#N)N=C1C1=CC=C(COC2=CC=C(C)C=C2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-(4-acetylpiperazin-1-yl)-2-{5-(4-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile

Research Briefing on 5-(4-acetylpiperazin-1-yl)-2-{5-(4-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile (CAS: 946378-53-6)

In recent years, the compound 5-(4-acetylpiperazin-1-yl)-2-{5-(4-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile (CAS: 946378-53-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its unique oxazole and furan moieties, has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition and targeted cancer therapy. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of 5-(4-acetylpiperazin-1-yl)-2-{5-(4-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the cyclization step to form the oxazole core. Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the structural integrity of the compound. These methodological advancements are critical for ensuring reproducibility in both academic and industrial settings.

From a mechanistic perspective, this compound has been identified as a potent inhibitor of several protein kinases, including those implicated in oncogenic signaling pathways. In vitro studies have shown that it exhibits high selectivity for specific kinase targets, thereby minimizing off-target effects. Molecular docking simulations have further elucidated the binding interactions between the compound and its kinase targets, revealing key hydrogen bonds and hydrophobic interactions that contribute to its inhibitory activity. These insights are invaluable for the rational design of next-generation kinase inhibitors.

Preclinical evaluations of 5-(4-acetylpiperazin-1-yl)-2-{5-(4-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile have demonstrated its efficacy in various cancer cell lines, including those resistant to conventional therapies. Notably, the compound has shown synergistic effects when combined with existing chemotherapeutic agents, suggesting its potential as an adjunct therapy. Pharmacokinetic studies in animal models have also indicated favorable bioavailability and tissue distribution profiles, although further optimization may be required to address metabolic stability concerns.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as toxicity, drug-drug interactions, and formulation stability need to be rigorously addressed in future studies. Additionally, the compound's potential applications beyond oncology, such as in inflammatory or neurodegenerative diseases, warrant further exploration. Collaborative efforts between academia and industry will be essential to overcome these hurdles and fully realize the therapeutic potential of this molecule.

In conclusion, 5-(4-acetylpiperazin-1-yl)-2-{5-(4-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile represents a compelling candidate for drug development, with its unique chemical structure and promising biological activity. Ongoing research efforts are expected to provide deeper insights into its mechanism of action and expand its therapeutic applications. This briefing underscores the importance of continued investment in the study of such innovative compounds to address unmet medical needs.